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An In-depth Technical Guide to the Natural Sources and Isolation of Carasiphenol C

Introduction
Carasiphenol C is a naturally occurring oligostilbenoid, specifically a resveratrol trimer.[1][2][3]

As a member of the stilbenoid class of polyphenols, it is formed through the oxidative coupling

of resveratrol units.[1][4] These compounds are of significant interest to the scientific

community due to their diverse and potent biological activities. This guide provides a

comprehensive overview of the known natural sources of Carasiphenol C, detailed

methodologies for its isolation and purification, and its key physicochemical properties, tailored

for researchers, scientists, and drug development professionals.

Natural Sources of Carasiphenol C
Carasiphenol C has been identified and isolated from a select number of plant species across

different families. The primary sources reported in the literature are detailed below. The genus

Caragana, in particular, is recognized as a rich source of unique oligostilbenes.

Table 1: Natural Sources of Carasiphenol C

Plant Species Family Part of Plant Used Reference(s)

Caragana sinica Fabaceae Aerial parts, Roots

Cenchrus echinatus Poaceae Seeds, Roots

Carex humilis Cyperaceae Not specified

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12093399?utm_src=pdf-interest
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/cr500689b
https://pubmed.ncbi.nlm.nih.gov/22292784/
https://www.researchgate.net/publication/221794045_Resveratrol-derived_stilbenoids_and_biological_activity_evaluation_of_seed_extracts_of_Cenchrus_echinatus_L
https://pubs.acs.org/doi/10.1021/cr500689b
https://www.researchgate.net/publication/251467807_Natural_Oligostilbenes
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://www.benchchem.com/product/b12093399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification Protocols
The isolation of Carasiphenol C, like other oligostilbenoids, involves multi-step extraction and

chromatographic purification. The general workflow begins with the collection and processing of

the plant material, followed by solvent extraction and a series of chromatographic separations

to isolate the compound of interest.

General Experimental Workflow
The following diagram illustrates a generalized workflow for the isolation of Carasiphenol C
from a plant source, based on methodologies described for related compounds.
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Caption: Generalized workflow for the isolation and purification of Carasiphenol C.
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Detailed Methodologies
1. Extraction from Caragana sinica (Roots)

Plant Material: The roots of Caragana sinica are collected, dried, and pulverized.

Extraction: The powdered plant material is extracted with a suitable solvent, such as

methanol or ethanol, at room temperature. The extraction is typically repeated multiple times

to ensure maximum yield.

Concentration: The solvent from the combined extracts is removed under reduced pressure

using a rotary evaporator to yield a crude extract.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. The ethyl

acetate-soluble fraction is often enriched with phenolic compounds like oligostilbenoids.

Purification: The ethyl acetate fraction is subjected to a series of chromatographic

techniques. This may include open column chromatography on silica gel or Sephadex LH-20,

followed by preparative High-Performance Liquid Chromatography (HPLC) to yield pure

Carasiphenol C.

2. Extraction from Cenchrus echinatus (Seeds and Roots)

Plant Material: The seeds and roots of Cenchrus echinatus are processed into a fine powder.

Extraction: A methanol extract of the plant material is prepared.

Fractionation: The resulting methanol extract is partitioned, with an ethyl acetate fraction

being collected for further study.

Purification: The ethyl acetate fraction, which contains a mixture of stilbenoids, is further

purified. This involves chromatographic methods, which led to the successful isolation of

pallidol, Carasiphenol C, and nepalensinol B.

3. Structural Elucidation
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The definitive identification of isolated Carasiphenol C is achieved through comprehensive

spectroscopic analysis. Techniques employed include:

1D and 2D Nuclear Magnetic Resonance (NMR): Including ¹H NMR, ¹³C NMR, COSY,

HMQC, and HMBC experiments to determine the connectivity of atoms.

High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS): To determine the

precise molecular formula.

Physicochemical and Spectroscopic Data
The fundamental properties of Carasiphenol C are summarized in the table below. This data is

crucial for its identification and characterization.

Table 2: Physicochemical Properties of Carasiphenol C

Property Value Reference(s)

Molecular Formula C₄₂H₃₂O₉

Molecular Weight 680.70 g/mol

CAS Number 868168-04-1

Class Stilbenoid, Oligostilbenoid

Appearance
Brown solid (as described for a

related isolated compound)

Conclusion
Carasiphenol C is a complex resveratrol trimer with established natural sources in the plant

kingdom, particularly within the Caragana and Cenchrus genera. Its isolation requires a

systematic approach involving solvent extraction, partitioning, and multiple stages of

chromatography. The detailed protocols and data presented in this guide offer a valuable

resource for natural product chemists, pharmacologists, and drug discovery professionals

interested in the therapeutic potential of oligostilbenoids. Further research into the biological

activities and potential applications of Carasiphenol C is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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